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Compound of Interest

Compound Name: Noformicin

Cat. No.: B086930 Get Quote

Introduction

Noformicin is a cyclic guanidine-containing natural product with potential applications in drug

development. To support research, preclinical, and clinical studies, robust and reliable

analytical methods are essential for the accurate quantification and characterization of

noformicin in various matrices. This document provides comprehensive application notes on

noformicin analytical standards and detailed protocols for its analysis using modern

chromatographic techniques.

Noformicin Analytical Standards
The use of well-characterized analytical standards is fundamental for achieving accurate and

reproducible results in quantitative analysis. A certified reference standard of noformicin
should be used for the preparation of calibration curves and quality control samples.

Table 1: Physicochemical Properties of Noformicin
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Property Value Source

Molecular Formula C₈H₁₅N₅O [1]

Molecular Weight 197.24 g/mol [1]

IUPAC Name

(2S)-5-amino-N-(3-amino-3-

iminopropyl)-3,4-dihydro-2H-

pyrrole-2-carboxamide

[1]

CAS Number 155-38-4 [1]

Appearance White to off-white solid
Typical for commercial

standards

Solubility

Soluble in aqueous solutions

and polar organic solvents like

methanol.

[2]

Storage Conditions
-20°C in a desiccated

environment

General recommendation for

stability

Table 2: Specifications for a Noformicin Analytical Standard

Parameter Specification Typical Method

Purity ≥98% (by HPLC) HPLC-UV

Identity
Conforms to the reference

spectrum
¹H-NMR, LC-MS

Water Content ≤2.0% Karl Fischer Titration

Residual Solvents To be reported GC-HS

Analytical Methods
High-Performance Liquid Chromatography (HPLC) coupled with UV detection and Liquid

Chromatography-Mass Spectrometry (LC-MS) are the preferred methods for the analysis of

noformicin due to their sensitivity, specificity, and wide availability.
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This method is suitable for the quantification of noformicin in bulk material and pharmaceutical

dosage forms.

Experimental Protocol: HPLC-UV Analysis of Noformicin

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a UV/Vis or Photodiode Array (PDA) detector.

Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of 0.1% Formic Acid in Water (Solvent A) and Acetonitrile (Solvent

B). An isocratic elution with 95:5 (v/v) A:B is a good starting point.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: Due to the lack of a strong chromophore, detection at a low

wavelength, such as 210 nm, is recommended.

Injection Volume: 10 µL.

Standard Preparation:

Prepare a stock solution of the noformicin reference standard at 1 mg/mL in the mobile

phase.

Perform serial dilutions to prepare a set of calibration standards ranging from 1 µg/mL to

100 µg/mL.

Sample Preparation:

Accurately weigh and dissolve the sample containing noformicin in the mobile phase to

achieve a concentration within the calibration range.

Filter the solution through a 0.45 µm syringe filter prior to injection.
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Quantification: Construct a calibration curve by plotting the peak area of the noformicin
standard against its concentration. The concentration of noformicin in the sample is

determined using the linear regression equation of the calibration curve.

Experimental Workflow for HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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